Cas no 488850-75-5 (2-PYRIDINECARBONITRILE, 6-FORMYL-4-(TRIFLUOROMETHYL)-)
488850-75-5 structure
Product Name:2-PYRIDINECARBONITRILE, 6-FORMYL-4-(TRIFLUOROMETHYL)-
CAS No:488850-75-5
MF:C8H3F3N2O
MW:200.117431879044
CID:3274292
PubChem ID:72215404
Update Time:2025-04-21
2-PYRIDINECARBONITRILE, 6-FORMYL-4-(TRIFLUOROMETHYL)- Chemical and Physical Properties
Names and Identifiers
-
- 2-PYRIDINECARBONITRILE, 6-FORMYL-4-(TRIFLUOROMETHYL)-
- 6-FORMYL-4-(TRIFLUOROMETHYL)PYRIDINE-2-CARBONITRILE
- 488850-75-5
- SGVFIIOEBCAPAU-UHFFFAOYSA-N
- 6-Formyl-4-(trifluoromethyl)picolinonitrile
- AB78926
-
- Inchi: 1S/C8H3F3N2O/c9-8(10,11)5-1-6(3-12)13-7(2-5)4-14/h1-2,4H
- InChI Key: SGVFIIOEBCAPAU-UHFFFAOYSA-N
- SMILES: C1(C#N)=NC(C=O)=CC(C(F)(F)F)=C1
Computed Properties
- Exact Mass: 200.01974721Da
- Monoisotopic Mass: 200.01974721Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 267
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 53.8Ų
2-PYRIDINECARBONITRILE, 6-FORMYL-4-(TRIFLUOROMETHYL)- Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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